3-methyl-4-(4-methylphenyl)-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole

• IUPAC Name: 3-methyl-4-(4-methylphenyl)-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazole
• InChI: InChI=1S/C17H16N4O2S/c1-12-3-7-15(8-4-12)20-13(2)18-19-17(20)24-11-14-5-9-16(10-6-14)21(22)23/h3-10H,11H2,1-2H3
• InChI Key: PHAHICPWEHPJFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC3=CC=C(C=C3)[N+](=O)[O-])C
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

3-methyl-4-(4-methylphenyl)-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole is a chemical compound that belongs to the triazole family. It has been widely studied for its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 3-methyl-4-(4-methylphenyl)-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole is not well understood. However, it has been suggested that the compound may act by inhibiting the activity of enzymes involved in cell division and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent antifungal, antibacterial, and antitumor activity. The compound has also been shown to induce apoptosis (programmed cell death) in cancer cells. However, the compound may also have toxic effects on healthy cells, and further research is needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-methyl-4-(4-methylphenyl)-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole is its potent antifungal, antibacterial, and antitumor activity. This makes it a promising candidate for the development of new drugs for the treatment of infectious diseases and cancer. However, the compound may also have toxic effects on healthy cells, and further research is needed to determine its safety and efficacy.

Future Directions

There are several future directions for research on 3-methyl-4-(4-methylphenyl)-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole. One area of interest is the development of new drugs based on the compound for the treatment of infectious diseases and cancer. Another area of research is the investigation of the compound's mechanism of action and its potential use as a diagnostic tool for cancer detection. Further studies are also needed to determine the safety and efficacy of the compound in humans.

Synthesis Methods

The synthesis of 3-methyl-4-(4-methylphenyl)-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole involves the reaction of 4-methylphenyl hydrazine with 4-nitrobenzyl chloride in the presence of sodium hydroxide. The resulting intermediate is then treated with 3-methyl-1,2,4-triazole-5-thiol to yield the final product. The process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

3-methyl-4-(4-methylphenyl)-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole has been studied extensively for its potential applications in the field of medicinal chemistry. It has been found to exhibit potent antifungal, antibacterial, and antitumor activity. The compound has also been investigated for its potential use as a diagnostic tool for cancer detection.